3-(4-methoxyphenyl)-6-(3-methylbenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-(4-methoxyphenyl)-6-[(3-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C19H17N5O2/c1-13-4-3-5-14(10-13)11-23-12-20-18-17(19(23)25)21-22-24(18)15-6-8-16(26-2)9-7-15/h3-10,12H,11H2,1-2H3
• InChI Key: COMOPPVSBPFAJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)OC
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol

Description

The compound “3-(4-methoxyphenyl)-6-(3-methylbenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one” belongs to the class of triazolopyrimidines. Triazolopyrimidines are a class of compounds that contain a pyrimidine ring fused with a 1,2,3-triazole ring. They have been studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would feature a fused ring system containing a pyrimidine ring and a 1,2,3-triazole ring. The presence of methoxyphenyl and methylbenzyl substituents would further influence its chemical properties.

Chemical Reactions Analysis

The chemical reactions of this compound would largely depend on its exact structure and the conditions under which it is subjected. Triazolopyrimidines can undergo a variety of reactions, including those typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its degree of aromaticity, the nature of its substituents, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Some triazolopyrimidines have been studied for their potential as therapeutic agents, in which case their mechanism of action would involve interaction with biological targets.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, development of new synthesis methods, and investigation of its reactivity and other chemical properties.